4-[(2,2-Diethoxy)ethoxy]phenylacetic acid

• Molecular Formula: C14H20O5
• Molecular Weight: 268.30 g/mol
• IUPAC Name: 2-[4-(2,2-diethoxyethoxy)phenyl]acetic acid
• InChI: InChI=1S/C14H20O5/c1-3-17-14(18-4-2)10-19-12-7-5-11(6-8-12)9-13(15)16/h5-8,14H,3-4,9-10H2,1-2H3,(H,15,16)
• InChI Key: IIYYFLQLNGDAEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(COC1=CC=C(C=C1)CC(=O)O)OCC

Description

4-[(2,2-Diethoxy)ethoxy]phenylacetic acid is a useful research compound. Its molecular formula is C14H20O5 and its molecular weight is 268.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[(2,2-Diethoxy)ethoxy]phenylacetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(2,2-Diethoxy)ethoxy]phenylacetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-hydroxyphenylacetic acid (50.0 gm, 0.33 mol) in DMSO (300 mL) was added 50% aqueous NaOH (57.0 gm, 0.71 mol) with stirring. After stirring for 10 min at room temperature bromoacetaldehyde diethyl acetal (66.0 gm, 0.33 mol) was added. The solution was heated at 100°-110° C. for 2 hr when an additional 2 gm of 50% NaOH was added. After heating for another hour the reaction mixture was cooled and poured into a mixture of aqueous HCl (30 mL of conc. HCl in 400 mL ice-H2O) and Et2O. The layers were separated and hexane was added to the Et2O layer. The organic layer was washed successively with H2O (twice) and saturated NaCl before being dried over Na2SO4, filtered and evaporated to dryness to give 83.7 gm (0.31 mol) of 4-[(2,2-diethoxy)ethoxy]phenylacetic acid which was suitable for use in the next step.